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Compound of Interest

Compound Name: Ebio2

Cat. No.: B15589116

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of experimental findings related to the E-twenty-

six-like inhibitor of differentiation and cell death 2 (Ebio2), also known as GPR183. Ebio2 is a

G-protein coupled receptor that plays a crucial role in immune cell migration and has been

implicated in various inflammatory and autoimmune diseases. This document summarizes key

quantitative data from published studies, offers detailed experimental protocols for validation,

and visualizes the underlying biological pathways and workflows.

Quantitative Data Summary
The following tables summarize key quantitative parameters from various studies, providing a

comparative overview of Ebio2 ligand binding, signaling, and functional activity.

Table 1: Ligand Binding Affinity and Potency
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Compoun
d

Assay
Type

Cell
Line/Syst
em

Species
Paramete
r

Value
(nM)

Referenc
e(s)

7α,25-

dihydroxyc

holesterol

(7α,25-

OHC)

Radioligan

d Binding

CHO-EBI2

membrane

s

Human Kd 0.45 [1][2]

7α,25-

dihydroxyc

holesterol

(7α,25-

OHC)

GTPγS

Binding

CHO-EBI2

membrane

s

Human EC50 0.14 [1][2]

7α,25-

dihydroxyc

holesterol

(7α,25-

OHC)

cAMP

Inhibition

CHO-EBI2

cells
Human IC50 2 [1]

7α,25-

dihydroxyc

holesterol

(7α,25-

OHC)

B-cell

Migration

Mouse B

cells
Mouse EC50 ~0.5 [2][3]

NIBR189
Radioligan

d Binding

CHO-EBI2

membrane

s

Human IC50 11 [4][5]

NIBR189
Radioligan

d Binding

CHO-EBI2

membrane

s

Mouse IC50 16 [4][5]

NIBR189
U937 cell

Migration
U937 cells Human IC50 0.3 [5]

Table 2: Independent Validation via Knockout Mouse Models
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Model Organism Key Finding Reference(s)

Gpr183 knockout

Reduced numbers of B2 cells

in the omentum and peritoneal

cavity.[6] Normal B1 cell

numbers.[6]

[6][7]

Gpr183 knockout

Impaired B cell migration to

follicular areas of the spleen.

[3]

[3][8]

Ch25h knockout

Improved insulin resistance

and reduced adipose tissue

inflammation in obese mice.[9]

[9][10][11]

Ch25h knockout
Increased susceptibility to

certain viral infections.[9]
[9][12]

Experimental Protocols
Detailed methodologies for key experiments are provided below to facilitate independent

validation of the published findings.

Radioligand Binding Assay
This protocol is adapted from methods used to determine the binding affinity of ligands to

Ebio2.

Objective: To quantify the binding affinity (Kd) of a test compound to the Ebio2 receptor.

Materials:

CHO cells stably expressing human or mouse Ebio2.

Membrane preparation buffer (e.g., Tris-HCl, MgCl2).

Radiolabeled ligand (e.g., [3H]-7α,25-OHC).

Unlabeled competitor compound.
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Glass fiber filters.

Scintillation fluid and counter.

Procedure:

Membrane Preparation: Culture Ebio2-expressing CHO cells and harvest. Homogenize cells

in ice-cold membrane preparation buffer and centrifuge to pellet the membranes. Wash the

membrane pellet and resuspend in assay buffer.

Binding Reaction: In a 96-well plate, combine the membrane preparation with a fixed

concentration of radiolabeled ligand and varying concentrations of the unlabeled competitor

compound.

Incubation: Incubate the plate at room temperature for a specified time (e.g., 60-90 minutes)

to allow binding to reach equilibrium.

Filtration: Rapidly filter the contents of each well through glass fiber filters using a cell

harvester to separate bound from free radioligand.

Washing: Wash the filters multiple times with ice-cold wash buffer to remove non-specifically

bound radioligand.

Quantification: Place the filters in scintillation vials with scintillation fluid and measure the

radioactivity using a scintillation counter.

Data Analysis: Determine the concentration of the competitor that inhibits 50% of the specific

binding of the radioligand (IC50). Calculate the Ki value using the Cheng-Prusoff equation.

For saturation binding, vary the concentration of the radiolabeled ligand to determine the Kd

and Bmax.

Chemotaxis Assay (Transwell)
This protocol describes a common method to assess the migratory response of immune cells to

Ebio2 ligands.

Objective: To quantify the chemotactic response of Ebio2-expressing cells to a ligand gradient.
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Materials:

Ebio2-expressing immune cells (e.g., primary B cells, U937 cells).

Chemotaxis medium (e.g., RPMI with BSA).

Transwell inserts with appropriate pore size (e.g., 5 µm for lymphocytes).

24-well plate.

Chemoattractant (e.g., 7α,25-OHC).

Flow cytometer or cell counter.

Procedure:

Cell Preparation: Isolate and resuspend Ebio2-expressing cells in chemotaxis medium.

Assay Setup: Add chemotaxis medium containing the chemoattractant to the lower chamber

of the 24-well plate. Place the Transwell insert into the well.

Cell Seeding: Add the cell suspension to the upper chamber of the Transwell insert.

Incubation: Incubate the plate at 37°C in a CO2 incubator for a period sufficient to allow for

cell migration (e.g., 2-4 hours).

Cell Quantification: Collect the cells that have migrated to the lower chamber. Count the

migrated cells using a flow cytometer or a cell counter.

Data Analysis: Calculate the chemotactic index by dividing the number of cells that migrated

in response to the chemoattractant by the number of cells that migrated in response to

medium alone.

Calcium Mobilization Assay
This protocol is used to measure the intracellular calcium flux upon Ebio2 activation, a hallmark

of Gq/11 or Gi/o (via βγ subunits) signaling.
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Objective: To measure the increase in intracellular calcium concentration following Ebio2
activation.

Materials:

HEK293 or CHO cells co-expressing Ebio2 and a promiscuous G-protein (e.g., Gα16) or

loaded with a calcium-sensitive dye.

Calcium-sensitive fluorescent dye (e.g., Fura-2 AM, Fluo-4 AM).

Assay buffer (e.g., HBSS with HEPES).

Ebio2 agonist (e.g., 7α,25-OHC).

Fluorescence plate reader with kinetic reading capabilities.

Procedure:

Cell Preparation: Plate the cells in a black-walled, clear-bottom 96-well plate and allow them

to adhere overnight.

Dye Loading: Load the cells with a calcium-sensitive dye according to the manufacturer's

instructions.

Agonist Addition: Place the plate in a fluorescence plate reader. Record a baseline

fluorescence reading and then add the Ebio2 agonist.

Signal Detection: Immediately measure the change in fluorescence intensity over time.

Data Analysis: Calculate the peak fluorescence response and determine the EC50 of the

agonist from a dose-response curve.

Mandatory Visualizations
Ebio2 Signaling Pathway
The following diagram illustrates the signaling cascade initiated by the binding of 7α,25-

dihydroxycholesterol (7α,25-OHC) to the Ebio2 receptor.
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Caption: Ebio2 signaling cascade upon ligand binding.

Experimental Workflow: Chemotaxis Assay
The following diagram outlines the key steps in performing a Transwell chemotaxis assay to

validate Ebio2-mediated cell migration.
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Caption: Workflow for a Transwell chemotaxis assay.

Logical Relationship: Independent Validation
This diagram illustrates the logical flow of independently validating the role of the Ebio2-

oxysterol axis in immune cell migration using genetic knockout models.
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Caption: Logic of Ebio2 function validation via knockout models.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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